Cas no 1806832-49-4 (3-Bromo-2-(difluoromethyl)-5-fluoropyridine-4-carboxylic acid)

• Product Name: 3-Bromo-2-(difluoromethyl)-5-fluoropyridine-4-carboxylic acid
• CAS No: 1806832-49-4
• MF: C₇H₃BrF₃NO₂
• MW: 270.003431558609
• CID: 4860972
• Update Time: 2025-09-18

3-Bromo-2-(difluoromethyl)-5-fluoropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-5-fluoropyridine-4-carboxylic acid

• Inchi： 1S/C7H3BrF3NO2/c8-4-3(7(13)14)2(9)1-12-5(4)6(10)11/h1,6H,(H,13,14)
• InChI Key： NXWOMBZNZQMLQD-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C(=CN=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 3-Bromo-2-(difluoromethyl)-5-fluoropyridine-4-carboxylic acid

Comprehensive Overview of 3-Bromo-2-(difluoromethyl)-5-fluoropyridine-4-carboxylic acid (CAS No. 1806832-49-4)

3-Bromo-2-(difluoromethyl)-5-fluoropyridine-4-carboxylic acid (CAS No. 1806832-49-4) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and bromo substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a carboxylic acid functional group, enables versatile reactivity, making it invaluable in modern drug discovery and material science applications.

The growing demand for fluorinated pyridines in the pharmaceutical industry is driven by their ability to enhance metabolic stability and bioavailability. Researchers frequently search for terms like "fluoropyridine synthesis" or "difluoromethyl pyridine applications", reflecting the compound's relevance in developing kinase inhibitors and antimicrobial agents. With the rise of AI-assisted drug design, queries such as "CAS 1806832-49-4 in machine learning models" highlight its role in predictive chemistry.

From a synthetic perspective, 3-Bromo-2-(difluoromethyl)-5-fluoropyridine-4-carboxylic acid is often utilized in cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings. Its bromine moiety acts as a handle for further functionalization, while the carboxylic acid group facilitates conjugation with amines or alcohols. This dual reactivity aligns with trending topics like "green chemistry in heterocycle synthesis" and "C-H activation strategies", which dominate academic discussions.

Environmental and regulatory considerations are also pivotal. The compound's fluorine content aligns with the industry's shift toward sustainable fluorination methods, a hot topic in ESG (Environmental, Social, and Governance) reports. Searches for "eco-friendly fluoropyridines" or "CAS 1806832-49-4 safety profile" underscore the need for transparent data on its ecological impact.

In agrochemicals, 3-Bromo-2-(difluoromethyl)-5-fluoropyridine-4-carboxylic acid is explored for its potential in crop protection formulations. Its structural motifs mimic those found in commercial fungicides, sparking interest in queries like "fluoropyridine pesticides" and "difluoromethyl mode of action". The compound's stability under physiological conditions makes it a candidate for next-generation plant health solutions.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods address common search terms like "CAS 1806832-49-4 spectral data" or "fluoropyridine purity analysis", which are crucial for quality control in industrial settings.

Market trends indicate a surge in patents referencing fluorinated pyridine intermediates, with 1806832-49-4 appearing in applications for oncology and CNS therapeutics. This correlates with search engine spikes for "pyridine-based drug candidates 2024" and "difluoromethyl in medicinal chemistry", reflecting its commercial potential.

In conclusion, 3-Bromo-2-(difluoromethyl)-5-fluoropyridine-4-carboxylic acid represents a nexus of innovation across multiple disciplines. Its chemical versatility, coupled with industry demands for fluorine-containing building blocks, ensures its continued prominence in scientific literature and industrial pipelines alike.